Cas no 67029-83-8 (Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one)

Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one structure
67029-83-8 structure
Product Name:Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one
CAS No:67029-83-8
MF:C11H10O4
MW:206.194703578949
CID:2026872
PubChem ID:129834844
Update Time:2025-04-21

Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • Di-Methyl-3,7-Dihydroxy-4H-1-benzopyran-4-one
    • 3,7-Dimethoxy-4H-1-benzopyran-4-one
    • 67029-83-8
    • DTXSID601293470
    • 3,7-dimethoxychromone
    • Inchi: 1S/C11H10O4/c1-13-7-3-4-8-9(5-7)15-6-10(14-2)11(8)12/h3-6H,1-2H3
    • InChI Key: PEAFNDBGXUYBRQ-UHFFFAOYSA-N
    • SMILES: O1C=C(C(C2C=CC(=CC1=2)OC)=O)OC

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.8Ų
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